Cas no 2172117-85-8 (2-{6-aminobicyclo3.2.0heptan-6-yl}acetamide)
2-{6-aminobicyclo3.2.0heptan-6-yl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-{6-aminobicyclo3.2.0heptan-6-yl}acetamide
- 2-{6-aminobicyclo[3.2.0]heptan-6-yl}acetamide
- EN300-1285076
- 2172117-85-8
-
- Inchi: 1S/C9H16N2O/c10-8(12)5-9(11)4-6-2-1-3-7(6)9/h6-7H,1-5,11H2,(H2,10,12)
- InChI Key: KAARKVBQMDELDX-UHFFFAOYSA-N
- SMILES: O=C(CC1(CC2CCCC21)N)N
Computed Properties
- Exact Mass: 168.126263138g/mol
- Monoisotopic Mass: 168.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 69.1Ų
2-{6-aminobicyclo3.2.0heptan-6-yl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1285076-1.0g |
2-{6-aminobicyclo[3.2.0]heptan-6-yl}acetamide |
2172117-85-8 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1285076-50mg |
2-{6-aminobicyclo[3.2.0]heptan-6-yl}acetamide |
2172117-85-8 | 50mg |
$888.0 | 2023-10-01 | ||
| Enamine | EN300-1285076-100mg |
2-{6-aminobicyclo[3.2.0]heptan-6-yl}acetamide |
2172117-85-8 | 100mg |
$930.0 | 2023-10-01 | ||
| Enamine | EN300-1285076-250mg |
2-{6-aminobicyclo[3.2.0]heptan-6-yl}acetamide |
2172117-85-8 | 250mg |
$972.0 | 2023-10-01 | ||
| Enamine | EN300-1285076-500mg |
2-{6-aminobicyclo[3.2.0]heptan-6-yl}acetamide |
2172117-85-8 | 500mg |
$1014.0 | 2023-10-01 | ||
| Enamine | EN300-1285076-1000mg |
2-{6-aminobicyclo[3.2.0]heptan-6-yl}acetamide |
2172117-85-8 | 1000mg |
$1057.0 | 2023-10-01 | ||
| Enamine | EN300-1285076-2500mg |
2-{6-aminobicyclo[3.2.0]heptan-6-yl}acetamide |
2172117-85-8 | 2500mg |
$2071.0 | 2023-10-01 | ||
| Enamine | EN300-1285076-5000mg |
2-{6-aminobicyclo[3.2.0]heptan-6-yl}acetamide |
2172117-85-8 | 5000mg |
$3065.0 | 2023-10-01 | ||
| Enamine | EN300-1285076-10000mg |
2-{6-aminobicyclo[3.2.0]heptan-6-yl}acetamide |
2172117-85-8 | 10000mg |
$4545.0 | 2023-10-01 |
2-{6-aminobicyclo3.2.0heptan-6-yl}acetamide Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 2-{6-aminobicyclo3.2.0heptan-6-yl}acetamide
Introduction to 2-{6-aminobicyclo[3.2.0]heptan-6-yl}acetamide (CAS No. 2172117-85-8)
2-{6-aminobicyclo[3.2.0]heptan-6-yl}acetamide (CAS No. 2172117-85-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bicyclic structure and amine functionality, holds potential for various therapeutic applications, particularly in the treatment of neurological disorders and as a scaffold for drug development.
The molecular structure of 2-{6-aminobicyclo[3.2.0]heptan-6-yl}acetamide is composed of a bicyclo[3.2.0]heptane ring system with an amino group attached to the 6-position and an acetamide moiety at the 2-position. This arrangement provides a rigid and well-defined conformation that can interact specifically with biological targets, making it an attractive candidate for drug design.
Recent studies have highlighted the pharmacological properties of 2-{6-aminobicyclo[3.2.0]heptan-6-yl}acetamide. One notable area of research is its potential as a modulator of GABA receptors, which are crucial for regulating neuronal excitability and synaptic transmission. In vitro experiments have shown that this compound can selectively bind to GABA receptors, potentially offering therapeutic benefits for conditions such as epilepsy and anxiety disorders.
Beyond its interaction with GABA receptors, 2-{6-aminobicyclo[3.2.0]heptan-6-yl}acetamide has also been investigated for its neuroprotective properties. Preclinical studies have demonstrated that it can reduce oxidative stress and inflammation in neuronal cells, suggesting its potential use in the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's disease.
The synthetic route to 2-{6-aminobicyclo[3.2.0]heptan-6-yl}acetamide involves several key steps, including the formation of the bicyclic core and the subsequent introduction of the amine and acetamide functionalities. Advanced synthetic methods, such as transition-metal catalysis and organocatalysis, have been employed to optimize the yield and purity of the final product.
In terms of pharmacokinetics, early studies indicate that 2-{6-aminobicyclo[3.2.0]heptan-6-yl}acetamide exhibits favorable properties such as good solubility, stability, and bioavailability. These characteristics are essential for ensuring that the compound can effectively reach its target sites in vivo without significant degradation or metabolism.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-{6-aminobicyclo[3.2.0]heptan-6-yl}acetamide. Preliminary results from Phase I trials have shown promising outcomes, with no major adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.
The potential applications of 2-{6-aminobicyclo[3.2.0]heptan-6-yl}acetamide extend beyond its direct therapeutic use. Its unique structural features make it an excellent scaffold for the design of new drugs with improved potency and selectivity. Researchers are actively exploring derivatives of this compound to enhance its pharmacological profile and broaden its therapeutic window.
In conclusion, 2-{6-aminobicyclo[3.2.0]heptan-6-yl}acetamide (CAS No. 2172117-85-8) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure, favorable pharmacological properties, and ongoing clinical trials position it as a valuable candidate for the development of new treatments for neurological disorders and other medical conditions.
2172117-85-8 (2-{6-aminobicyclo3.2.0heptan-6-yl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)